Cas no 2138035-68-2 (3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione
• CAS No: 2138035-68-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6349578
• PubChem ID: 165492160
• Update Time: 2025-05-30

3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione
• EN300-1158587
• 2138035-68-2
• 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C10H13NO3S/c1-6-2-3-7(12)4-8(6)11-9(13)5-15-10(11)14/h6,8H,2-5H2,1H3
• InChI Key： JKCCBQAERQYFDJ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CC(CCC1C)=O)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione

3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione

3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione is a compound with the CAS registry number 2138035-68-2, which is widely recognized in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinediones, a group of heterocyclic compounds that have garnered significant attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione consists of a thiazolidine ring fused with a dione group, along with a substituted cyclohexyl moiety. The presence of these functional groups contributes to its unique chemical properties and reactivity. Recent studies have highlighted its potential as an antimicrobial agent, particularly against gram-positive bacteria and certain fungal strains.

One of the most notable advancements in the study of this compound involves its synthesis and optimization. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to enhance the yield and purity of the compound. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its potential therapeutic applications.

Moreover, the compound has shown promising results in preclinical trials as a potential anti-inflammatory agent. Its ability to inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), has been extensively studied using advanced techniques like molecular docking and in vitro assays. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

In terms of pharmacokinetics, studies have demonstrated that 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione exhibits favorable absorption profiles in animal models. Its bioavailability and metabolic stability have been optimized through structural modifications, which are critical factors for its potential use in clinical settings.

The compound's versatility is further underscored by its application in the development of nanoparticle drug delivery systems. Researchers have encapsulated it within biodegradable nanoparticles to enhance its stability and targeted delivery to specific tissues. This approach not only improves therapeutic efficacy but also reduces potential side effects associated with conventional drug delivery methods.

Another area of active research involves the exploration of this compound's role in neuroprotective therapies. Initial studies suggest that it may possess neuroprotective properties by modulating oxidative stress and inhibiting apoptosis in neuronal cells. These findings open new avenues for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 3-(2-Methyl-5-oxocyclohexyl)-1,3-thiazolidine-2,4-dione (CAS No: 2138035-68-2) stands out as a multifaceted compound with immense potential in various therapeutic areas. Its chemical versatility, coupled with recent advancements in synthesis and application techniques, positions it as a promising candidate for future drug development.